Boc-4-bromo-D-phenylalanine
Overview
Description
“Boc-4-bromo-D-phenylalanine” is a derivative of phenylalanine, which is an essential aromatic amino acid . It is used as a pharmaceutical intermediate . The linear formula of this compound is BrC6H4CH [NHCO2C (CH3)3]CH2CO2H .
Synthesis Analysis
The synthesis of “Boc-4-bromo-D-phenylalanine” involves the use of guanidine hydrochloride and di-tert-butyl dicarbonate in ethanol at 35-40°C . The reaction mixture is stirred until a clear solution is obtained .Molecular Structure Analysis
The molecular structure of “Boc-4-bromo-D-phenylalanine” is represented by the formulaBrC6H4CH [NHCO2C (CH3)3]CH2CO2H . The molecular weight of this compound is 344.20 . Physical And Chemical Properties Analysis
“Boc-4-bromo-D-phenylalanine” is a white to off-white powder . It has a density of 1.588 g/cm3 . The melting point of this compound is 216-222 °C, and its boiling point is 368.4 °C at 760 mmHg .Scientific Research Applications
Peptide Synthesis
Boc-4-bromo-D-phenylalanine is often used in peptide synthesis . The Boc group (tert-butyloxycarbonyl) is a common protecting group used in peptide synthesis. It prevents unwanted peptide bonding at the amino group during the synthesis process.
Drug Discovery
This compound can also play a role in drug discovery. The bromine atom in the 4-bromo-D-phenylalanine molecule could potentially form a halogen bond with a target protein, leading to the development of new drugs.
Pharmaceutical Intermediate
Boc-4-bromo-D-phenylalanine is used as a pharmaceutical intermediate . This means it is used in the production of other pharmaceuticals, possibly as a building block in the synthesis of more complex molecules.
Safety and Hazards
“Boc-4-bromo-D-phenylalanine” should be handled with care to avoid dust formation. It is advised to avoid breathing mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation and remove all sources of ignition .
properties
IUPAC Name |
(2R)-3-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULNOXUAEIPUJMK-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CC1=CC=C(C=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60427239 |
Source
|
| Record name | 4-Bromo-N-(tert-butoxycarbonyl)-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
344.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Boc-4-bromo-D-phenylalanine | |
CAS RN |
79561-82-3 |
Source
|
| Record name | 4-Bromo-N-(tert-butoxycarbonyl)-D-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60427239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2R)-3-(4-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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